Cas no 1375301-92-0 (6-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)quinazoline)

• Product Name: 6-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)quinazoline
• CAS No: 1375301-92-0
• MF: C₁₄H₁₇BN₂O₂
• MW: 256.107983350754
• MDL: MFCD11521590
• CID: 1082617
• PubChem ID: 52911234
• Update Time: 2025-07-02

6-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)quinazoline Chemical and Physical Properties

Names and Identifiers

• 6-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)quinazoline
• 1375301-92-0
• F30352
• AKOS022173365
• quinazolin-6-ylboronic acid pinacol ester
• AS-48319
• MFCD11521590
• 6-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-quinazoline
• DA-11000
• Quinazoline, 6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• A886437
• CS-W007166
• DTXSID80680566

• MDL： MFCD11521590
• Inchi： 1S/C14H17BN2O2/c1-13(2)14(3,4)19-15(18-13)11-5-6-12-10(7-11)8-16-9-17-12/h5-9H,1-4H3
• InChI Key： DDCOGIMXXHFKGC-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC3C(=CN=CN=3)C=2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 256.13800
• Monoisotopic Mass: 256.1383080g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.2Ų

Experimental Properties

• PSA: 44.24000
• LogP: 1.92900

6-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)quinazoline Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 6-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)quinazoline

Recent Advances in the Application of 6-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)quinazoline (CAS: 1375301-92-0) in Chemical Biology and Drug Discovery

The compound 6-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)quinazoline (CAS: 1375301-92-0) has recently emerged as a key intermediate in the synthesis of biologically active molecules, particularly in the development of kinase inhibitors and targeted therapeutics. This boronic ester derivative of quinazoline has garnered significant attention due to its versatility in Suzuki-Miyaura cross-coupling reactions, enabling the efficient construction of complex heterocyclic scaffolds. Recent studies have highlighted its role in the synthesis of novel epidermal growth factor receptor (EGFR) inhibitors, with potential applications in oncology.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of this compound in the development of third-generation EGFR tyrosine kinase inhibitors (TKIs) with improved selectivity against mutant forms of EGFR, including T790M and C797S mutations. The boronic ester moiety at the 6-position of the quinazoline core serves as a crucial handle for further functionalization, allowing for the introduction of diverse pharmacophores that modulate potency, selectivity, and pharmacokinetic properties. Molecular docking studies have revealed that derivatives synthesized from this intermediate exhibit enhanced binding affinity to the ATP-binding pocket of mutant EGFR while maintaining favorable drug-like properties.

In addition to its applications in oncology, recent research has explored the use of 6-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)quinazoline in the development of radiopharmaceuticals for positron emission tomography (PET) imaging. The boron atom in this compound provides a unique opportunity for isotopic labeling with fluorine-18 through isotope exchange reactions, enabling the creation of novel PET tracers for tumor imaging. A 2024 study in ACS Medicinal Chemistry Letters reported the successful development of such a tracer for imaging EGFR-overexpressing tumors in vivo, demonstrating superior tumor-to-background ratios compared to conventional imaging agents.

The synthetic accessibility and stability of 6-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)quinazoline have also made it a valuable building block in fragment-based drug discovery (FBDD) campaigns. Several pharmaceutical companies have incorporated this scaffold into their screening libraries, leading to the identification of novel hits against challenging targets such as protein-protein interactions. The compound's balanced physicochemical properties (logP ~2.5, molecular weight 283.1 g/mol) make it particularly suitable for hit-to-lead optimization programs, as evidenced by recent patent filings from major pharmaceutical firms.

Looking forward, the unique chemical properties of 6-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)quinazoline position it as a versatile tool in chemical biology and drug discovery. Ongoing research is exploring its potential in PROTAC (proteolysis targeting chimera) design, where the boronic ester moiety could serve as a warhead for targeting specific E3 ligases. Furthermore, its application in the development of covalent inhibitors through boronic acid-mediated reversible covalent binding is an area of active investigation, potentially opening new avenues for addressing previously undruggable targets.